Cas no 1891480-63-9 (2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine)

• Product Name: 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine
• CAS No: 1891480-63-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6142792
• PubChem ID: 117343318
• Update Time: 2025-06-13

2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine
• 1891480-63-9
• 2-[(3,5-dimethoxy-4-methylphenyl)methyl]pyrrolidine
• EN300-1796395

• Inchi： 1S/C14H21NO2/c1-10-13(16-2)8-11(9-14(10)17-3)7-12-5-4-6-15-12/h8-9,12,15H,4-7H2,1-3H3
• InChI Key： FMWOEAWTAFDONT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C(C=1)CC1CCCN1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine

Introduction to 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine (CAS No. 1891480-63-9)

2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine, with the CAS number 1891480-63-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a substituted phenyl group. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine consists of a pyrrolidine ring attached to a methyl group, which is itself linked to a phenyl ring substituted with two methoxy groups and one methyl group. The methoxy groups are positioned at the 3 and 5 positions on the phenyl ring, while the methyl group is located at the 4 position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, preliminary in vitro assays have shown that this compound can interact with serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent. Additionally, in vivo studies in rodent models have demonstrated that 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine exhibits significant anti-inflammatory properties, making it a candidate for treating inflammatory disorders such as arthritis.

The pharmacokinetic profile of 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine has also been investigated. Studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has demonstrated low toxicity in preclinical safety assessments, indicating its potential for safe use in human patients.

In terms of synthetic methods, several routes have been developed to produce 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine. One common approach involves the reaction of 3,5-dimethoxy-4-methylbenzaldehyde with pyrrolidine under suitable conditions to form the desired product. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The potential applications of 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine extend beyond its direct therapeutic effects. For example, its unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Researchers are actively exploring the use of this compound as a building block in combinatorial chemistry and drug discovery programs.

In conclusion, 2-(3,5-dimethoxy-4-methylphenyl)methylpyrrolidine (CAS No. 1891480-63-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.